Cas no 380338-60-3 (5-chloro-N-(4-methoxynaphthalen-1-yl)-2-nitrobenzamide)

• Product Name: 5-chloro-N-(4-methoxynaphthalen-1-yl)-2-nitrobenzamide
• CAS No: 380338-60-3
• MF: C₁₈H₁₃ClN₂O₄
• MW: 356.759823560715
• CID: 6382136
• PubChem ID: 2368468
• Update Time: 2025-06-11

5-chloro-N-(4-methoxynaphthalen-1-yl)-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(4-methoxynaphthalen-1-yl)-2-nitrobenzamide
• Benzamide, 5-chloro-N-(4-methoxy-1-naphthalenyl)-2-nitro-
• F0328-0292
• AKOS001026074
• 380338-60-3
• ZINC03251515
• Z56821241
• Oprea1_309988

• Inchi： 1S/C18H13ClN2O4/c1-25-17-9-7-15(12-4-2-3-5-13(12)17)20-18(22)14-10-11(19)6-8-16(14)21(23)24/h2-10H,1H3,(H,20,22)
• InChI Key： PFIANQSEVKHFLL-UHFFFAOYSA-N
• SMILES： C(NC1=C2C(C=CC=C2)=C(OC)C=C1)(=O)C1=CC(Cl)=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 356.0563846g/mol
• Monoisotopic Mass: 356.0563846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 84.2Ų

Additional information on 5-chloro-N-(4-methoxynaphthalen-1-yl)-2-nitrobenzamide

Comprehensive Overview of 5-Chloro-N-(4-Methoxynaphthalen-1-yl)-2-Nitrobenzamide (CAS No. 380338-60-3)

5-Chloro-N-(4-methoxynaphthalen-1-yl)-2-nitrobenzamide, identified by its CAS number 380338-60-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of nitrobenzamide derivatives, which are known for their diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the methoxynaphthalene and nitrobenzamide moieties, contribute to its potential as a building block for novel therapeutic agents.

In recent years, the demand for nitrobenzamide-based compounds has surged due to their role in targeting specific enzymatic pathways. Researchers are particularly interested in how 5-chloro-N-(4-methoxynaphthalen-1-yl)-2-nitrobenzamide interacts with proteins involved in inflammation and cell proliferation. This aligns with current trends in precision medicine, where compounds with selective binding capabilities are highly sought after. The methoxynaphthalene group, in particular, is being studied for its potential to enhance bioavailability and metabolic stability.

From a synthetic chemistry perspective, CAS 380338-60-3 serves as a valuable intermediate in the preparation of more complex molecules. Its chloro and nitro functional groups offer multiple sites for further chemical modifications, making it a versatile scaffold for medicinal chemistry. Laboratories focusing on high-throughput screening often include this compound in their libraries to explore new drug candidates. Additionally, its aromatic structure is compatible with various coupling reactions, which are pivotal in modern organic synthesis.

The agrochemical industry has also shown interest in 5-chloro-N-(4-methoxynaphthalen-1-yl)-2-nitrobenzamide due to its potential herbicidal and fungicidal properties. Studies suggest that nitrobenzamide derivatives can disrupt essential metabolic pathways in pests, offering an eco-friendly alternative to traditional pesticides. This is particularly relevant given the growing consumer demand for sustainable agriculture solutions and reduced chemical residues in food products.

Analytical characterization of CAS 380338-60-3 typically involves advanced techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and structural integrity, which are critical for research and industrial applications. Furthermore, computational modeling studies have been employed to predict the compound's behavior in biological systems, leveraging artificial intelligence (AI) tools to accelerate discovery.

As the scientific community continues to explore 5-chloro-N-(4-methoxynaphthalen-1-yl)-2-nitrobenzamide, its applications are expected to expand into new domains. For instance, recent publications have highlighted its potential in photodynamic therapy, where its naphthalene core could act as a photosensitizer. This aligns with the increasing focus on non-invasive treatment options in oncology and dermatology. The compound's electron-withdrawing nitro group further enhances its reactivity under light exposure, making it a candidate for innovative therapeutic approaches.

In summary, 5-chloro-N-(4-methoxynaphthalen-1-yl)-2-nitrobenzamide (CAS 380338-60-3) represents a multifaceted compound with broad implications across pharmaceuticals, agrochemicals, and materials science. Its structural versatility and biological relevance position it as a key player in ongoing research efforts aimed at addressing global challenges in health and sustainability.